Cas no 1261844-50-1 (2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine)

• Product Name: 2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine
• CAS No: 1261844-50-1
• MF: C₁₃H₇F₃N₂O₄
• MW: 312.200893640518
• CID: 4986718
• Update Time: 2025-05-24

2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine

• Inchi： 1S/C13H7F3N2O4/c14-13(15,16)22-11-7-8(18(20)21)4-5-9(11)12(19)10-3-1-2-6-17-10/h1-7H
• InChI Key： HHJBSHNFGQTFLT-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C(C1C=CC=CN=1)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 425
• XLogP3: 3.5
• Topological Polar Surface Area: 85

Additional information on 2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine

Introduction to 2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine (CAS No. 1261844-50-1)

2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine, identified by its CAS number 1261844-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both pyridine and nitrobenzoyl functional groups, which contribute to its unique chemical properties and potential biological activities. The structural motif of this compound, particularly the trifluoromethoxy substituent and the nitro group, makes it a promising candidate for further exploration in drug discovery and development.

The nitrobenzoyl moiety in 2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature is particularly valuable in the design of small-molecule inhibitors, where precise binding to protein targets is crucial for efficacy. The trifluoromethoxy group, on the other hand, enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. These structural features collectively make 2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine an intriguing compound for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. 2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine has emerged as a compound of interest in several preclinical studies due to its potential to modulate key biological pathways involved in these diseases. For instance, research has suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors that are overexpressed in cancer cells. The nitro group in the structure can participate in redox reactions, which could be exploited for therapeutic purposes.

Moreover, the trifluoromethoxy substituent has been shown to enhance the metabolic stability of drug candidates, a critical factor in their development. This stability is achieved by reducing the susceptibility of the molecule to oxidative degradation, which often limits the efficacy and shelf life of pharmaceuticals. The combination of these properties makes 2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine a versatile scaffold for medicinal chemists looking to develop new drugs.

Recent advancements in computational chemistry have also highlighted the potential of 2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine as a lead compound. Molecular docking studies have demonstrated its ability to bind effectively to various protein targets, including those involved in signal transduction and gene expression. These studies have provided valuable insights into the molecular interactions that could underpin its biological activity. Additionally, virtual screening techniques have been employed to identify derivatives of this compound with enhanced potency and selectivity.

The synthesis of 2-(2-(Trifluoromethoxy)-4-nitrobenzoyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the condensation of 2-formyl-5-methyl-3-trifluoromethoxypyridine with 4-nitrobenzoic acid under controlled conditions. The reaction conditions must be carefully monitored to avoid side products that could complicate downstream purification processes. Advances in synthetic methodologies have enabled more efficient production routes, reducing both cost and environmental impact.

In conclusion, 2-(2((Trifluoromethoxy)-4-nitrobenzoyl)pyridine (CAS No. 1261844-50-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of lipophilicity-enhancing trifluoromethoxy groups and bioactive nitrobenzoyl moieties positions it as a promising candidate for further research and development. As computational tools continue to refine our understanding of molecular interactions, compounds like this are likely to play an increasingly important role in the discovery of new therapeutic agents.